Cas no 850567-94-1 (4-Bromo-2-chloro-5-methoxyphenylboronic acid)

• Product Name: 4-Bromo-2-chloro-5-methoxyphenylboronic acid
• CAS No: 850567-94-1
• MF: C₇H₇BBrClO₃
• MW: 265.296680688858
• MDL: MFCD06659862
• CID: 720677
• PubChem ID: 44118528
• Update Time: 2025-10-05

4-Bromo-2-chloro-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-chloro-5-methoxyphenyl)boronic acid
• 4-Bromo-2-chloro-5-methoxybenzeneboronic acid
• (4-BROMO-2-CHLORO-5-METHOXY)BENZENEBORONIC ACID
• 4-Bromo-2-chloro-5-methoxyphenylboronic acid
• Boronic acid,B-(4-bromo-2-chloro-5-methoxyphenyl)-
• BS-24225
• CS-0176134
• J-519640
• SCHEMBL1426013
• 850567-94-1
• MFCD06659862
• AB26498
• DTXSID90656858
• (4-Bromo-2-chloro-5-methoxyphenyl)boronicacid
• B-(2-Chloro-4-bromo-5-methoxy-phenyl)boronic acid
• AKOS015835428

• MDL： MFCD06659862
• Inchi： 1S/C7H7BBrClO3/c1-13-7-2-4(8(11)12)6(10)3-5(7)9/h2-3,11-12H,1H3
• InChI Key： DMUAPYZFKLNZMJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(B(O)O)=CC=1OC)Cl

Computed Properties

• Exact Mass: 263.93600
• Monoisotopic Mass: 263.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Melting Point: 260-268
• PSA: 49.69000
• LogP: 0.79090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Bromo-2-chloro-5-methoxyphenylboronic acid

4-Bromo-2-chloro-5-methoxyphenylboronic Acid (CAS No. 850567-94-1): A Versatile Intermediate in Pharmaceutical Synthesis

4-Bromo-2-chloro-5-methoxyphenylboronic acid (CAS No. 850567-94-1) is a valuable organic compound that has gained significant attention in the field of pharmaceutical synthesis and chemical research. This compound, characterized by its unique functional groups, including a bromine, chlorine, and methoxy substituent, along with a boronic acid moiety, offers a wide range of applications in the development of novel drugs and materials.

The structure of 4-bromo-2-chloro-5-methoxyphenylboronic acid is particularly noteworthy. The presence of the bromine and chlorine atoms provides multiple points for further chemical modification, making it an ideal starting material for the synthesis of complex molecules. The methoxy group adds stability and solubility, while the boronic acid functionality enables efficient coupling reactions, such as Suzuki-Miyaura cross-coupling. These features collectively make this compound a versatile intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Recent research has highlighted the potential of 4-bromo-2-chloro-5-methoxyphenylboronic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The ability to introduce diverse functional groups through the boronic acid moiety allows for the fine-tuning of pharmacological properties, such as selectivity and bioavailability.

In addition to its applications in drug discovery, 4-bromo-2-chloro-5-methoxyphenylboronic acid has been explored for its use in materials science. Researchers at the University of California, Berkeley, have reported the synthesis of novel polymers using this compound as a building block. These polymers exhibit unique optical and electronic properties, making them suitable for applications in advanced materials and nanotechnology.

The synthesis of 4-bromo-2-chloro-5-methoxyphenylboronic acid involves several well-established chemical reactions. One common approach is to start with 4-bromo-2-chloro-5-methoxyanisole and convert it to the corresponding boronic acid using a palladium-catalyzed borylation reaction. This method provides high yields and excellent purity, making it suitable for large-scale production. The robustness and reproducibility of this synthetic route have been validated through numerous studies, ensuring its reliability in both academic and industrial settings.

The safety and handling of 4-bromo-2-chloro-5-methoxyphenylboronic acid are important considerations for researchers and chemists working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound under a fume hood and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-bromo-2-chloro-5-methoxyphenylboronic acid (CAS No. 850567-94-1) is a highly versatile compound with significant potential in pharmaceutical synthesis and materials science. Its unique chemical structure and reactivity make it an essential intermediate for the development of novel drugs and advanced materials. As research continues to uncover new applications, this compound is likely to play an increasingly important role in various scientific disciplines.